N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide

• IUPAC Name: N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-1-thiophen-2-ylsulfonylpiperidine-3-carboxamide
• InChI: InChI=1S/C19H20N4O5S2/c1-27-15-7-2-5-13(11-15)18-21-22-19(28-18)20-17(24)14-6-3-9-23(12-14)30(25,26)16-8-4-10-29-16/h2,4-5,7-8,10-11,14H,3,6,9,12H2,1H3,(H,20,22,24)
• InChI Key: IHBBSRIWNFIVAH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)C2=NN=C(O2)NC(=O)C3CCCN(C3)S(=O)(=O)C4=CC=CS4
• Molecular Formula: C19H20N4O5S2
• Molecular Weight: 448.5 g/mol
• CAS No.: 921504-22-5

Description

N-(5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl)-1-(thiophen-2-ylsulfonyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H20N4O5S2 and its molecular weight is 448.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Activities of Related Compounds

• Antimicrobial Activities : Derivatives of 1,3,4-oxadiazole have been synthesized and evaluated for their antimicrobial properties. Compounds bearing the 1,3,4-oxadiazole moiety have shown moderate to significant activity against Gram-negative and Gram-positive bacteria (Khalid et al., 2016). This suggests potential applications in developing new antimicrobial agents.

• Anticancer Properties : Propanamide derivatives bearing 4-piperidinyl-1,3,4-oxadiazole have been synthesized and evaluated for their anticancer activity. Certain derivatives demonstrated strong anticancer potential in vitro, indicating the potential for these compounds to be developed into therapeutic agents for cancer treatment (Rehman et al., 2018).

• Cytotoxicity Evaluation : The synthesis and cytotoxic evaluation of novel 5-substituted 1,3,4-oxadiazole derivatives have been carried out, demonstrating their potential use in medical research, particularly in identifying new anticancer drugs (Hassan et al., 2014).

• Antidiabetic Screening : Novel dihydropyrimidine derivatives linked with 1,3,4-oxadiazole have been synthesized and evaluated for their in vitro antidiabetic activity. These studies reveal the potential for such compounds in the development of new antidiabetic medications (Lalpara et al., 2021).